5-Amino-1-isopropyl-1H-indazole

Specification

• CAS No.: 928821-18-5
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-propan-2-ylindazol-5-amine
• Standard InChI: InChI=1S/C10H13N3/c1-7(2)13-10-4-3-9(11)5-8(10)6-12-13/h3-7H,11H2,1-2H3
• Standard InChI Key: GZEUSNZVGUYGGV-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=C(C=C(C=C2)N)C=N1
• Canonical SMILES: CC(C)N1C2=C(C=C(C=C2)N)C=N1

Introduction

5-Amino-1-isopropyl-1H-indazole, with the CAS number 928821-18-5, is a chemical compound that belongs to the indazole family. Its chemical formula is C10H13N3, and it has a molecular weight of 175.23 g/mol. This compound is a white to brown solid at room temperature and is typically stored at +4°C to maintain its stability.

Synthesis and Applications

While specific synthesis methods for 5-Amino-1-isopropyl-1H-indazole are not detailed in the available literature, indazole derivatives are generally synthesized through various organic chemistry techniques, such as the Van Leusen reaction or other heterocyclic synthesis methods. These compounds are of interest in medicinal chemistry due to their diverse biological activities, including potential antimicrobial and anticancer properties.

Safety and Handling

The safety data sheet for 5-Amino-1-isopropyl-1H-indazole indicates that it requires careful handling due to potential hazards. The compound is classified with hazard statements H302, H315, H319, and H335, indicating risks of being harmful if swallowed, causing skin and eye irritation, and respiratory tract irritation. Precautionary statements include P261, P305+P351+P338, which advise against inhalation, ingestion, and contact with skin and eyes.